![molecular formula C9H20O2Si B124040 tert-Butyl trimethylsilylacetate CAS No. 41108-81-0](/img/structure/B124040.png)
tert-Butyl trimethylsilylacetate
Overview
Description
Tert-Butyl trimethylsilylacetate is a chemical compound with the linear formula C9H20O2Si . It is used as a reagent for the synthesis of α,β-unsaturated esters and the formation of β-keto esters .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a silicon atom bonded to three methyl groups and an acetate group . The molecular weight of this compound is 188.34 .Chemical Reactions Analysis
This compound is known to participate in the formation of α,β-unsaturated esters and β-keto esters . The trimethylsilyl group in this compound can be used to derivatize non-volatile compounds such as certain alcohols, phenols, or carboxylic acids .Physical And Chemical Properties Analysis
This compound is a liquid with a refractive index of 1.418 (lit.) and a boiling point of 67 °C/13 mmHg (lit.) . It has a density of 0.86 g/mL at 25 °C (lit.) .Scientific Research Applications
1. Synthesis of Cyclic Phosphaharnstoff-Derivatives
tert-Butylbis(trimethylsilyl)phosphane, a related compound to tert-Butyl trimethylsilylacetate, is used in the synthesis of cyclic phosphaharnstoff-derivatives. This process involves the reaction with phosgene, leading to the formation of the first cyclic phospha-urea derivative (Appel & Paulen, 1983).
2. Polysilanylpotassium Compounds Synthesis
A method has been developed for the synthesis of tertiary, secondary, and primary polysilylpotassium compounds using potassium tert-butoxide and suitable precursor molecules, including this compound. This method offers an alternative to using hazardous mercury compounds (Marschner, 1998).
3. Stereoselective Synthesis in Organic Chemistry
This compound is applied in the stereoselective synthesis of various organic compounds, such as (4R)-tert-butyl 3-amino-4-trimethylsilyloxy-2-alkenoates, via the Blaise reaction from (R)-cyanohydrins (Syed, Förster, & Effenberger, 1998).
4. Protection of Hydroxyl Groups
This compound and its derivatives have been used for the protection of hydroxyl groups in various organic syntheses. The protection is crucial for stability under different conditions and ease of removal by specific agents (Corey & Venkateswarlu, 1972).
5. Organic Mass Spectrometry
This compound derivatives are used in mass spectrometry for the identification and quantification of complex compounds. For example, its derivatives facilitate the identification of anabolic steroids in human urine (Steffenrud, 1996).
properties
IUPAC Name |
tert-butyl 2-trimethylsilylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20O2Si/c1-9(2,3)11-8(10)7-12(4,5)6/h7H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOHBQWITMXOSOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00194054 | |
Record name | 1,1-Dimethylethyl trimethylsilylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41108-81-0 | |
Record name | 1,1-Dimethylethyl 2-(trimethylsilyl)acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41108-81-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl trimethylsilylacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041108810 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 41108-81-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=237636 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1,1-Dimethylethyl trimethylsilylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1-dimethylethyl trimethylsilylacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.185 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the advantages of using tert-Butyl trimethylsilylacetate over its methyl and ethyl ester analogs in organic synthesis?
A1: this compound offers a significant advantage over its methyl and ethyl ester counterparts in its preparation. While the lithium enolates of methyl and ethyl acetate primarily undergo O-silylation under standard conditions, this compound can be efficiently prepared via C-silylation of the lithium enolate of tert-butyl acetate at -78°C in THF, achieving yields of 85-90%. [] This selectivity for C-silylation simplifies the synthesis process and increases the yield of the desired product. []
Q2: How can this compound be used to synthesize α,β-unsaturated esters?
A2: The lithium enolate of this compound reacts readily with aldehydes and ketones to produce α,β-unsaturated esters. [, ] This reaction provides a convenient and efficient method for the synthesis of these valuable compounds.
Q3: What spectroscopic data is available for characterizing this compound?
A3: this compound can be characterized using various spectroscopic techniques. Its key properties include:
Q4: Besides its use in synthesizing α,β-unsaturated esters, what other synthetic applications does this compound have?
A4: this compound displays versatility in organic synthesis. In addition to its reaction with aldehydes and ketones, its lithium enolate can be:
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